Cas no 925430-05-3 (1-(1-cyclopropyl-1H-pyrrol-2-yl)-Ethanone)

• Product name: 1-(1-cyclopropyl-1H-pyrrol-2-yl)-Ethanone
• CAS No: 925430-05-3
• MF: C₉H₁₁NO
• MW: 149.18974
• CID: 1121769
• PubChem ID: 86258721

1-(1-cyclopropyl-1H-pyrrol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropyl-1H-pyrrol-2-yl)-Ethanone
• 1-(1-Cyclopropyl-1H-pyrrol-2-yl)ethanone
• SB63187
• 925430-05-3
• SCHEMBL16220627

• Inchi： InChI=1S/C9H11NO/c1-7(11)9-3-2-6-10(9)8-4-5-8/h2-3,6,8H,4-5H2,1H3
• InChI Key： PSKMQFHVXABWFD-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=CN1C2CC2

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22Ų
• XLogP3: 1.1